1. Home
  2. Product
  3. Main Products
  4. metaphanine
metaphanine metaphanine
Brand Name: Vulcanchem
CAS No.: 1805-86-3
VCID: VC0154199
InChI: InChI=1S/C19H23NO5/c1-20-9-8-17-7-6-14(21)19(22)18(17,20)10-13(25-19)11-4-5-12(23-2)16(24-3)15(11)17/h4-5,13,22H,6-10H2,1-3H3/t13-,17+,18-,19-/m0/s1
SMILES: CN1CCC23C14CC(C5=C2C(=C(C=C5)OC)OC)OC4(C(=O)CC3)O
Molecular Formula: C19H23NO5
Molecular Weight: 345.4 g/mol

metaphanine

CAS No.: 1805-86-3

Main Products

VCID: VC0154199

Molecular Formula: C19H23NO5

Molecular Weight: 345.4 g/mol

metaphanine - 1805-86-3

CAS No. 1805-86-3
Product Name metaphanine
Molecular Formula C19H23NO5
Molecular Weight 345.4 g/mol
IUPAC Name (1R,8S,10S,11R)-11-hydroxy-3,4-dimethoxy-17-methyl-18-oxa-17-azapentacyclo[8.4.3.18,11.01,10.02,7]octadeca-2(7),3,5-trien-12-one
Standard InChI InChI=1S/C19H23NO5/c1-20-9-8-17-7-6-14(21)19(22)18(17,20)10-13(25-19)11-4-5-12(23-2)16(24-3)15(11)17/h4-5,13,22H,6-10H2,1-3H3/t13-,17+,18-,19-/m0/s1
Standard InChIKey VGXWMITWMBIILG-PZGXJPJSSA-N
Isomeric SMILES CN1CC[C@@]23[C@]14C[C@@H](C5=C2C(=C(C=C5)OC)OC)O[C@]4(C(=O)CC3)O
SMILES CN1CCC23C14CC(C5=C2C(=C(C=C5)OC)OC)OC4(C(=O)CC3)O
Canonical SMILES CN1CCC23C14CC(C5=C2C(=C(C=C5)OC)OC)OC4(C(=O)CC3)O
PubChem Compound 12312776
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19